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Compound of Interest

Compound Name: Diethyl 5-hydroxyisophthalate

Cat. No.: B1605540 Get Quote

Spectral Data Analysis of Diethyl 5-
hydroxyisophthalate: A Technical Guide
Introduction
Diethyl 5-hydroxyisophthalate is a valuable bifunctional molecule, incorporating both

phenolic and diester moieties. This unique structure makes it a versatile building block in the

synthesis of polymers, ligands for coordination chemistry, and pharmaceutical intermediates.[1]

A thorough understanding of its chemical identity and purity is paramount for its successful

application in these fields. This technical guide provides an in-depth analysis of the spectral

data of Diethyl 5-hydroxyisophthalate, covering Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The focus

is on the practical interpretation of the spectra to elucidate and confirm the molecular structure,

providing researchers, scientists, and drug development professionals with a comprehensive

reference.

Molecular Structure
The structural formula of Diethyl 5-hydroxyisophthalate is presented below. The molecule

possesses a plane of symmetry that influences its spectral characteristics, particularly in NMR

spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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